Cas no 333312-10-0 (5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid)

• Product name: 5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
• CAS No: 333312-10-0
• MF: C₁₄H₁₁NO₂S
• MW: 257.30764
• CID: 1068206
• PubChem ID: 865771

5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
• AC1LHMT7
• AG-A-79284
• AG-A-79285
• CTK6B4766
• MolPort-001-974-487
• Oprea1_304821
• Oprea1_809649
• DTXSID00357728
• BAS 02137209
• 333312-10-0
• 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylicacid
• 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylic acid
• AKOS000300404

• MDL： MFCD02740213
• Inchi： InChI=1S/C14H11NO2S/c1-7-3-8(2)10-5-9-6-12(14(16)17)18-13(9)15-11(10)4-7/h3-6H,1-2H3,(H,16,17)
• InChI Key： BAIILRGRTJCAJV-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C=C3C=C(C(=O)O)SC3=NC2=C1)C

Computed Properties

• Exact Mass: 257.05104977g/mol
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4Ų

5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT